Cas no 120690-80-4 (3-(pyridin-4-yl)propanal)

• Product Name: 3-(pyridin-4-yl)propanal
• CAS No: 120690-80-4
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD09029943
• CID: 104947
• PubChem ID: 22630888
• Update Time: 2025-06-11

3-(pyridin-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinepropanal
• 3-pyridin-4-ylpropanal
• 3-PYRIDIN-4-YL-PROPIONALDEHYDE
• 3-(4-pyridinyl)propionaldehyde
• 3-(4-pyridyl)propanal
• 3-(pyridin-4-yl)propanal
• 3-(pyridin-4-yl)-propanal
• 3-(pyridin-4-yl)propionaldehyde
• 3-pyridin-4-ylpropionaldehyde
• AB49299
• ACMC-1BZ0V
• AG-C-22713
• CTK0H0365
• 4-Pyridinepropanal(9CI)
• DTXSID90627124
• VDAPLJNLRIKFQC-UHFFFAOYSA-N
• 120690-80-4
• 3-pyridin-4-yl-propanal
• AKOS006228519
• 3-pyridin-4-ylpropan-1-one
• EN300-69613
• SCHEMBL347894
• Z1070006438
• J-004380

• MDL： MFCD09029943
• Inchi： 1S/C8H9NO/c10-7-1-2-8-3-5-9-6-4-8/h3-7H,1-2H2
• InChI Key： VDAPLJNLRIKFQC-UHFFFAOYSA-N
• SMILES： O=CCCC1C=CN=CC=1

Computed Properties

• Exact Mass: 135.06847
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 97.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96

Additional information on 3-(pyridin-4-yl)propanal

3-(Pyridin-4-yl)propanal (CAS No. 120690-80-4): An Overview of Its Chemical Properties, Applications, and Recent Research

3-(Pyridin-4-yl)propanal, also known as 4-pyridinepropanal, is a versatile organic compound with the chemical formula C₉H₉NO. It is identified by the CAS number 120690-80-4. This compound is characterized by its unique structure, which combines a pyridine ring with an aldehyde functional group. The combination of these features makes it a valuable intermediate in the synthesis of various pharmaceuticals, agrochemicals, and fine chemicals.

The molecular structure of 3-(pyridin-4-yl)propanal consists of a pyridine ring attached to a propyl chain that terminates in an aldehyde group. This arrangement imparts the compound with distinct chemical properties, such as reactivity and solubility. The aldehyde group is particularly reactive, making it an excellent starting material for a wide range of chemical transformations. For instance, it can undergo condensation reactions to form Schiff bases, which are important intermediates in the synthesis of various bioactive compounds.

In recent years, 3-(pyridin-4-yl)propanal has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. One notable area of research involves its use as a building block for the synthesis of pyridine-containing drugs. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of pyridine-based compounds derived from 3-(pyridin-4-yl)propanal, which exhibited potent anti-cancer activity against various human cancer cell lines.

Beyond its applications in drug discovery, 3-(pyridin-4-yl)propanal has also been explored for its potential in the development of agrochemicals. A recent study in the Journal of Agricultural and Food Chemistry investigated the use of this compound as a precursor for the synthesis of novel herbicides and pesticides. The results showed that derivatives of 3-(pyridin-4-yl)propanal exhibited excellent efficacy against common agricultural pests and weeds, making them promising candidates for further development.

The synthetic versatility of 3-(pyridin-4-yl)propanal has also been leveraged in the production of fine chemicals and materials. For instance, it can be used to synthesize chiral ligands for asymmetric catalysis, which are crucial for the efficient production of enantiopure compounds. A study published in Organic Letters described a novel catalytic method for the asymmetric reduction of 3-(pyridin-4-yl)propanal, yielding highly enantioenriched alcohols with excellent yields and selectivities.

In addition to its synthetic applications, 3-(pyridin-4-yl)propanal has been studied for its potential biological activities. Research has shown that this compound can interact with various biological targets, such as enzymes and receptors. For example, a study in Bioorganic & Medicinal Chemistry Letters reported that 3-(pyridin-4-yl)propanal-derived compounds exhibited selective inhibition of specific kinases involved in cancer progression. This finding highlights the potential of this compound as a lead molecule for the development of targeted cancer therapies.

The physical properties of 3-(pyridin-4-yl)propanal, such as its boiling point and solubility, are important considerations for its handling and storage. It is typically supplied as a clear liquid with a characteristic odor. The compound is soluble in common organic solvents like ethanol and dichloromethane but has limited solubility in water. Proper storage conditions are essential to maintain its stability and prevent degradation.

Safety is another critical aspect when working with 3-(pyridin-4-yl)propanal. While it is not classified as a hazardous material under current regulations, appropriate safety measures should be taken during handling to minimize exposure risks. Personal protective equipment (PPE), such as gloves and goggles, should be worn when working with this compound to ensure safety.

In conclusion, 3-(pyridin-4-yl)propanal (CAS No. 120690-80-4) is a multifaceted organic compound with significant potential in various fields, including medicinal chemistry, agrochemicals, and fine chemicals. Its unique structure and reactivity make it an invaluable intermediate for the synthesis of bioactive compounds and materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in modern chemistry.